Cas no 156575-59-6 (1,3,2-Benzodioxaborole, 2-(2-phenylethyl)-)

• Product Name: 1,3,2-Benzodioxaborole, 2-(2-phenylethyl)-
• CAS No: 156575-59-6
• MF: C₁₄H₁₃BO₂
• MW: 224.062824010849
• CID: 1332771
• PubChem ID: 12168194
• Update Time: 2025-04-20

1,3,2-Benzodioxaborole, 2-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Benzodioxaborole, 2-(2-phenylethyl)-
• 2-(2-phenylethyl)-1,3,2-benzodioxaborole
• 1,3,2-Benzodioxaborole,2-(2-phenylethyl)
• 2-(2-phenylethyl)benzo-1,3,2-dioxaborole
• PhCH2CH2BCat
• 156575-59-6
• 2-Phenethylbenzo[d][1,3,2]dioxaborole
• DTXSID90479064

• Inchi： 1S/C14H13BO2/c1-2-6-12(7-3-1)10-11-15-16-13-8-4-5-9-14(13)17-15/h1-9H,10-11H2
• InChI Key： KJJDSDSIHMSXPF-UHFFFAOYSA-N
• SMILES： O1B(CCC2C=CC=CC=2)OC2C=CC=CC1=2

Computed Properties

• Exact Mass: 224.10100
• Monoisotopic Mass: 224.1008598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46000
• LogP: 3.18870